Cas no 16501-01-2 (1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester)

1,2-Benzenedicarboxylic acid, 1-(2-methoxyethyl) ester is a specialized ester derivative of phthalic acid, featuring a methoxyethyl substituent. This compound is primarily utilized as an intermediate in organic synthesis and industrial applications, particularly in the production of plasticizers, resins, and specialty polymers. Its methoxyethyl group enhances solubility in polar solvents, making it suitable for formulations requiring controlled reactivity and improved compatibility. The ester linkage provides stability under moderate conditions while allowing selective hydrolysis or transesterification when needed. Its well-defined structure ensures consistent performance in synthetic processes, contributing to precise molecular design in advanced material development. The compound is typically handled under standard laboratory conditions with appropriate safety measures.

1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester structure

16501-01-2 structure

Product Name:1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester

CAS No:16501-01-2

MF:C₁₁H₁₂O₅

MW:224.209983825684

CID:141159

PubChem ID:85462

Update Time:2025-05-19

1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester
- 2-(2-methoxyethoxycarbonyl)benzoic acid
- mono(2-methoxyethyl) phthalate
- 1,2-Benzenedicarboxylic acid, mono(2-methoxyethyl) ester
- BRN 3293107
- Methoxyethyl phthalate
- Monomethoxyethyl phthalate
- Phthalic acid, methoxyethyl ester
- Phthalic acid, mono(2-methoxyethyl) ester
- Phthalic acid, mono(2-methoxyethyl) ester (8CI)
- Phthalic acid, monomethoxyethyl ester
- USAF KE-3
- NGFWAKGWMSOVMP-UHFFFAOYSA-N
- Phthalic acid hydrogen 2-(2-methoxyethyl) ester
- Phthalic acid hydrogen 1-(2-methoxyethyl) ester
- 2-Methoxyethyl hydrogen phthalate
- SCHEMBL186286
- E77564
- AS-80491
- Mono-2-methoxyethyl phthalate
- 3-09-00-04172 (Beilstein Handbook Reference)
- Phthalic acid mono(2-methoxyethyl) ester
- DTXSID90884912
- 1,2-Benzenedicarboxylic acid, 1-(2-methoxyethyl) ester
- Phthalic acid, mono-2-methoxyethyl ester
- 2-((2-Methoxyethoxy)carbonyl)benzoic acid
- 16501-01-2
- Inchi： 1S/C11H12O5/c1-15-6-7-16-11(14)9-5-3-2-4-8(9)10(12)13/h2-5H,6-7H2,1H3,(H,12,13)
- InChI Key： NGFWAKGWMSOVMP-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCOC

Computed Properties

Exact Mass: 224.06846
Monoisotopic Mass: 224.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 72.8A^2

Experimental Properties

Density: 1.1478 (rough estimate)
Boiling Point: 282°C (estimate)
Flash Point: 132.8°C
Refractive Index: 1.4720 (estimate)
PSA: 72.83

1,2-Benzenedicarboxylicacid, 1-(2-methoxyethyl) ester Pricemore >>

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